![molecular formula C23H19N3O2S B3916265 N-(3-{[(cinnamoylamino)carbonothioyl]amino}phenyl)benzamide](/img/structure/B3916265.png)
N-(3-{[(cinnamoylamino)carbonothioyl]amino}phenyl)benzamide
Overview
Description
N-(3-{[(cinnamoylamino)carbonothioyl]amino}phenyl)benzamide, also known as CCT251545, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds called N-phenyl benzamides and has been shown to have a wide range of biological activities.
Mechanism of Action
The exact mechanism of action of N-(3-{[(cinnamoylamino)carbonothioyl]amino}phenyl)benzamide is not fully understood. However, it has been shown to inhibit the activity of the enzyme histone deacetylase (HDAC). HDAC is involved in the regulation of gene expression and plays a role in the development of cancer and other diseases. By inhibiting the activity of HDAC, this compound may be able to prevent the growth and proliferation of cancer cells and reduce inflammation.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to induce apoptosis (cell death) in cancer cells, inhibit the growth and proliferation of cancer cells, and reduce inflammation. Additionally, it has been shown to have neuroprotective effects and may be able to prevent the death of neurons in models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(3-{[(cinnamoylamino)carbonothioyl]amino}phenyl)benzamide in lab experiments is its specificity for HDAC. This compound has been shown to selectively inhibit the activity of HDAC and does not affect other enzymes or proteins. Additionally, it has been shown to have low toxicity and is well tolerated in animal models. However, one limitation of using this compound in lab experiments is its solubility. This compound is poorly soluble in water and may require the use of organic solvents.
Future Directions
There are many potential future directions for the study of N-(3-{[(cinnamoylamino)carbonothioyl]amino}phenyl)benzamide. One area of research is the development of more potent and selective HDAC inhibitors. Additionally, this compound may be studied for its potential use in combination with other drugs for the treatment of cancer and other diseases. Further research is also needed to understand the exact mechanism of action of this compound and its effects on gene expression and cellular signaling pathways.
Scientific Research Applications
N-(3-{[(cinnamoylamino)carbonothioyl]amino}phenyl)benzamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-cancer properties and has been tested in various cancer cell lines. It has also been shown to have anti-inflammatory properties and has been tested in models of inflammation. Additionally, it has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Properties
IUPAC Name |
N-[3-[[(E)-3-phenylprop-2-enoyl]carbamothioylamino]phenyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19N3O2S/c27-21(15-14-17-8-3-1-4-9-17)26-23(29)25-20-13-7-12-19(16-20)24-22(28)18-10-5-2-6-11-18/h1-16H,(H,24,28)(H2,25,26,27,29)/b15-14+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXUXDRIQDUZCGA-CCEZHUSRSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=CC(=O)NC(=S)NC2=CC=CC(=C2)NC(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C/C(=O)NC(=S)NC2=CC=CC(=C2)NC(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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